Cas no 1396786-57-4 (3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine)

• Product Name: 3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine
• CAS No: 1396786-57-4
• MF: C₁₆H₂₃N₅O₃S
• MW: 365.450521707535
• CID: 5906720
• PubChem ID: 71778532
• Update Time: 2025-05-22

3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(cyclopropylsulfonyl)-1-piperazinyl][6-(1-pyrrolidinyl)-3-pyridazinyl]-
• (4-(cyclopropylsulfonyl)piperazin-1-yl)(6-(pyrrolidin-1-yl)pyridazin-3-yl)methanone
• 3-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-6-(pyrrolidin-1-yl)pyridazine
• (4-cyclopropylsulfonylpiperazin-1-yl)-(6-pyrrolidin-1-ylpyridazin-3-yl)methanone
• VU0493972-1
• AKOS024597439
• F0696-4052
• 1396786-57-4
• 3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine

• Inchi： 1S/C16H23N5O3S/c22-16(14-5-6-15(18-17-14)19-7-1-2-8-19)20-9-11-21(12-10-20)25(23,24)13-3-4-13/h5-6,13H,1-4,7-12H2
• InChI Key： NMIKVSPWFIRLTE-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C2CC2)(=O)=O)CC1)(C1=NN=C(N2CCCC2)C=C1)=O

Computed Properties

• Exact Mass: 365.15216079g/mol
• Monoisotopic Mass: 365.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 661.6±65.0 °C(Predicted)
• pka: 3.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine

Exploring the Potential of 3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine (CAS No. 1396786-57-4) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine (CAS No. 1396786-57-4) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyridazine core with piperazine and pyrrolidine substituents, represents a promising scaffold for drug development. Researchers are particularly intrigued by its potential applications in targeting neurological disorders and inflammatory conditions, areas that align with current pharmaceutical trends.

The structural complexity of 3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine offers multiple sites for molecular interactions, making it a valuable candidate for structure-activity relationship (SAR) studies. The presence of both cyclopropanesulfonyl and carbonyl groups enhances its ability to bind with various biological targets, while the piperazine moiety contributes to improved solubility and bioavailability - key factors that researchers frequently search for when evaluating new drug candidates.

Recent literature searches reveal growing interest in pyridazine derivatives as potential kinase inhibitors, placing CAS 1396786-57-4 in a favorable position for further investigation. The compound's molecular weight of 379.45 g/mol and its balanced lipophilicity (predicted logP ~2.1) suggest good membrane permeability, addressing a common challenge in CNS drug development that many pharmaceutical scientists are actively working to solve.

The synthetic route to 3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine typically involves sequential functionalization of the pyridazine ring system, with the pyrrolidin-1-yl group often introduced early in the synthesis. This approach aligns with current trends in fragment-based drug design, a topic generating substantial discussion in medicinal chemistry forums and frequently searched in academic databases.

From a therapeutic perspective, the piperazine-1-carbonyl moiety in CAS 1396786-57-4 suggests potential interactions with G-protein coupled receptors (GPCRs), which remain one of the most important drug target families. This connection to GPCR modulation makes the compound particularly relevant to current research into neurological and psychiatric disorders, areas receiving increased attention and funding in the pharmaceutical industry.

Stability studies indicate that 3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine maintains integrity under standard laboratory conditions, with the cyclopropanesulfonyl group providing enhanced metabolic stability compared to simpler sulfonamides. This characteristic addresses a common search query among medicinal chemists regarding strategies to improve compound half-life in biological systems.

The growing body of patent literature surrounding similar pyridazine derivatives suggests that CAS 1396786-57-4 and its analogs may have commercial potential in developing novel therapeutics. Pharmaceutical companies are actively investigating such compounds for their potential in addressing unmet medical needs, particularly in areas like neurodegenerative diseases and chronic inflammation.

In analytical characterization, 3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine typically shows distinct peaks in both NMR and mass spectrometry, with the pyrrolidine protons appearing as a characteristic multiplet in the 1H NMR spectrum. These analytical features are frequently searched by quality control scientists working in pharmaceutical development.

The future research directions for CAS 1396786-57-4 likely include detailed pharmacological profiling and optimization of its physicochemical properties. With the increasing demand for CNS-active compounds that can cross the blood-brain barrier, this piperazine-containing pyridazine derivative represents an interesting starting point for further medicinal chemistry exploration.

As the pharmaceutical industry continues to embrace computational approaches, 3-4-(cyclopropanesulfonyl)piperazine-1-carbonyl-6-(pyrrolidin-1-yl)pyridazine serves as an excellent candidate for in silico modeling studies. Its balanced molecular properties and multiple pharmacophoric elements make it ideal for investigating molecular docking scenarios and ADMET predictions - topics generating significant interest in drug discovery circles.